Cas no 2137982-60-4 (Ethyl 2,2-difluoro-3-(hydroxyamino)propanoate)

• Product Name: Ethyl 2,2-difluoro-3-(hydroxyamino)propanoate
• CAS No: 2137982-60-4
• MF: C₅H₉F₂NO₃
• MW: 169.126668691635
• CID: 5299019
• Update Time: 2025-05-28

Ethyl 2,2-difluoro-3-(hydroxyamino)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-3-(hydroxyamino)propanoate
• Propanoic acid, 2,2-difluoro-3-(hydroxyamino)-, ethyl ester
• Ethyl 2,2-difluoro-3-(hydroxyamino)propanoate

• Inchi： 1S/C5H9F2NO3/c1-2-11-4(9)5(6,7)3-8-10/h8,10H,2-3H2,1H3
• InChI Key： FNFGXMRPHXGLHJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CNO)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 140
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6

Additional information on Ethyl 2,2-difluoro-3-(hydroxyamino)propanoate

Recent Advances in the Study of Ethyl 2,2-difluoro-3-(hydroxyamino)propanoate (CAS: 2137982-60-4)

Ethyl 2,2-difluoro-3-(hydroxyamino)propanoate (CAS: 2137982-60-4) is a fluorinated hydroxyamino ester compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. Its unique structural features, including the difluoro and hydroxyamino moieties, make it a promising candidate for various applications, particularly in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, highlighting its potential therapeutic applications and mechanistic insights.

Recent studies have focused on the synthesis and characterization of Ethyl 2,2-difluoro-3-(hydroxyamino)propanoate, with particular emphasis on its role as a building block for novel bioactive molecules. Researchers have successfully employed this compound in the synthesis of fluorinated analogs of known drugs, leveraging its ability to enhance metabolic stability and bioavailability. The incorporation of fluorine atoms into drug candidates is a well-established strategy to improve their pharmacokinetic properties, and this compound serves as a valuable tool in such endeavors.

One of the key findings from recent research is the compound's potential as a precursor for the development of enzyme inhibitors. The hydroxyamino group in Ethyl 2,2-difluoro-3-(hydroxyamino)propanoate has been shown to interact with active sites of various enzymes, making it a suitable scaffold for designing inhibitors targeting diseases such as cancer and infectious diseases. For instance, studies have demonstrated its utility in the synthesis of inhibitors for metalloproteinases, a class of enzymes implicated in tumor progression and metastasis.

In addition to its applications in drug discovery, Ethyl 2,2-difluoro-3-(hydroxyamino)propanoate has also been explored for its role in chemical biology. Researchers have utilized this compound to probe biological systems, particularly in the study of protein-ligand interactions. Its fluorinated structure allows for the use of advanced techniques such as ¹⁹F NMR spectroscopy, enabling detailed investigations into molecular recognition processes. These studies have provided valuable insights into the mechanisms underlying drug-target interactions, paving the way for the design of more effective therapeutics.

Despite the promising advancements, challenges remain in the large-scale synthesis and application of Ethyl 2,2-difluoro-3-(hydroxyamino)propanoate. Recent efforts have been directed toward optimizing synthetic routes to improve yield and purity, as well as exploring its compatibility with various reaction conditions. Additionally, further studies are needed to fully elucidate its pharmacokinetic and toxicological profiles, which are critical for its translation into clinical applications.

In conclusion, Ethyl 2,2-difluoro-3-(hydroxyamino)propanoate (CAS: 2137982-60-4) represents a versatile and valuable compound in the realm of chemical biology and medicinal chemistry. Its unique structural attributes and demonstrated applications in drug discovery and enzyme inhibition underscore its potential as a key player in future therapeutic developments. Ongoing research efforts are expected to further unravel its capabilities and expand its utility in addressing unmet medical needs.